Cas no 1806282-02-9 (3-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid)

• Product Name: 3-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid
• CAS No: 1806282-02-9
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 5004235
• Update Time: 2025-05-21

3-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C11H8F3NO2/c1-6-7(4-10(16)17)2-3-9(8(6)5-15)11(12,13)14/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： DGZNYPDVFFZADH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)O)=C(C)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid

Comprehensive Overview of 3-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid (CAS No. 1806282-02-9)

3-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid (CAS No. 1806282-02-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a cyano group (-CN), a methyl group (-CH3), and a trifluoromethyl group (-CF3) on the phenyl ring, combined with an acetic acid moiety, makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing and lipophilic characteristics can enhance binding affinity and metabolic stability.

In recent years, the demand for fluorinated compounds like 3-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid has surged, driven by their widespread use in the development of small-molecule therapeutics and crop protection agents. The trifluoromethyl group is especially prized for its ability to improve bioavailability and resistance to enzymatic degradation. This aligns with the growing trend of precision medicine and sustainable agriculture, where efficiency and environmental impact are critical considerations. As a result, this compound is frequently discussed in forums focusing on medicinal chemistry and agrochemical innovation.

From a synthetic chemistry perspective, CAS No. 1806282-02-9 serves as a valuable building block for constructing more complex molecules. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of esters, amides, and other derivatives. This flexibility is particularly appealing to researchers working on high-throughput screening and combinatorial chemistry. Additionally, the compound’s cyano group can participate in various reactions, such as nucleophilic additions or reductions, further expanding its utility in organic synthesis.

The compound’s relevance extends to the field of material science, where fluorinated aromatic compounds are explored for their unique electronic and optical properties. For instance, 3-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid could be investigated for its potential use in organic semiconductors or liquid crystal displays (LCDs). This interdisciplinary appeal makes it a subject of interest in both academic and industrial research, often appearing in studies related to advanced materials and nanotechnology.

Safety and handling of 3-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid are also critical topics. While not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. Researchers frequently search for information on its storage conditions, solubility, and compatibility with other reagents. These practical considerations are essential for optimizing experimental outcomes and minimizing risks in the lab.

In conclusion, 3-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid (CAS No. 1806282-02-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity make it a valuable tool for scientists aiming to develop innovative solutions in these fields. As research continues to evolve, this compound is likely to remain a focal point in discussions about drug design, sustainable chemistry, and emerging technologies.